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Compound of Interest |

Compound Name: N-Ethylammelide
CAS No.: 2630-10-6
Cat. No.: B1196320
Get Quote
. J

This comprehensive guide provides detailed application notes and laboratory protocols for the
synthesis of N-Ethylammelide, also known by its IUPAC name, 6-(ethylamino)-1H-1,3,5-
triazine-2,4-dione.[1] This document is intended for researchers, scientists, and professionals in
the field of drug development and medicinal chemistry who require a reliable and well-
documented procedure for the preparation of this triazine derivative.

Introduction to N-Ethylammelide

N-Ethylammelide is a derivative of ammelide, a heterocyclic organic compound belonging to
the triazine family. The triazine core is a key pharmacophore in numerous biologically active
molecules, and N-alkylation can significantly influence their pharmacological properties. A
precise and reproducible synthesis protocol is therefore essential for further investigation into
the potential applications of N-Ethylammelide.

The synthesis of N-Ethylammelide is achieved through a two-step process commencing with
the readily available starting material, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The
methodology relies on the differential reactivity of the chlorine atoms on the triazine ring,
allowing for a stepwise nucleophilic substitution. The first step involves the selective
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monosubstitution of a chlorine atom with ethylamine, followed by the hydrolysis of the
remaining two chlorine atoms to yield the final product.

Chemical and Physical Properties

Property Value Source
Molecular Formula CsHsN4O:2 PubChem[1]
Molecular Weight 156.14 g/mol PubChem[1]

6-(ethylamino)-1H-1,3,5-
IUPAC Name o ) PubChem[1]
triazine-2,4-dione

White to off-white solid

Appearance _

(predicted)

Sparingly soluble in cold water,
Solubility more soluble in hot water and

polar organic solvents.

Synthesis Pathway Overview

The synthesis of N-Ethylammelide from cyanuric chloride proceeds via two key
transformations:

» Nucleophilic Substitution: The first step is the reaction of cyanuric chloride with one
equivalent of ethylamine. This reaction is conducted at a low temperature to control the
reactivity and favor the formation of the monosubstituted product, 4,6-dichloro-N-ethyl-1,3,5-

triazin-2-amine.

o Hydrolysis: The subsequent step involves the hydrolysis of the two remaining chlorine atoms
on the triazine ring of the intermediate to hydroxyl groups. This is typically achieved by
heating in an aqueous acidic or basic solution.
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4,6-d|cr_1lo_r0-N-eth_ym Step 2: Hydrolysis N-Ethylammelide
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Step 1: Amination

Dissolve Cyanuric Chloride
in Acetone/THF

Cool to 0-5 °C

Add Ethylamine and
Sodium Carbonate

Stir for 2-4 hours

Pour into Ice-Water

Gilter and Dry Intermediate)

roceed to Hydrolysis

Suspend Intermediate
in Acid/Base Solution

N-Ethylammelide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. N-Ethylammelide | C5H8N402 | CID 17514 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Synthesis of N-Ethylammelide: A Detailed Laboratory
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196320/docs#synthesis-of-n-ethylammelide-a-
detailed-laboratory-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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